Cas no 1078628-38-2 (Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate)

• Product Name: Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate
• CAS No: 1078628-38-2
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 4679322
• Update Time: 2025-08-05

Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-Ethyl 1-((tert-butoxycarbonyl)amino)-2-ethynylcyclopropanecarboxylate
• Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate

• Inchi： 1S/C13H19NO4/c1-6-9-8-13(9,10(15)17-7-2)14-11(16)18-12(3,4)5/h1,9H,7-8H2,2-5H3,(H,14,16)/t9-,13-/m1/s1
• InChI Key： BYUGNRXNTNHMBD-NOZJJQNGSA-N
• SMILES： O(CC)C([C@]1(C[C@H]1C#C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 401
• Topological Polar Surface Area: 64.599

Additional information on Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate

Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate: A Comprehensive Overview

Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate, with the CAS number 1078628-38-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its cyclopropane core, which is a key structural feature known for its unique chemical and biological properties. The presence of an ethynyl group and an amide functionality further enhances its potential as a building block in drug design and development.

The< strong>Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate molecule exhibits a stereochemical configuration that is critical for its biological activity. The (1R,2S) configuration of the cyclopropane ring suggests a specific spatial arrangement of atoms, which can influence how the compound interacts with biological targets. This stereochemical precision is often a hallmark of compounds designed for high specificity in drug development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis involves multiple steps, including the introduction of the ethynyl group and the amide moiety, which are crucial for its pharmacological properties. The use of advanced catalytic methods has improved yield and purity, facilitating its application in both academic and industrial settings.

In the realm of medicinal chemistry, the cyclopropane ring is highly valued for its ability to induce conformational constraints in molecules. This constraint can enhance binding affinity to biological targets, making it an attractive scaffold for drug discovery. The< strong>Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate compound leverages this property, potentially making it a valuable candidate for developing novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the treatment of various diseases. Researchers have been exploring its< strong>Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate derivatives as inhibitors of key enzymes involved in metabolic pathways. Preliminary studies suggest that modifications to this core structure can lead to compounds with enhanced potency and selectivity.

The amide functionality in< strong>Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate also opens up possibilities for further chemical modifications. This moiety can be used to link other pharmacophores or to introduce additional functional groups that may improve pharmacokinetic properties. Such modifications are essential for optimizing drug candidates for clinical use.

Computational studies have played a significant role in understanding the interactions of< strong>Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylate with biological targets. Molecular modeling techniques have helped researchers predict binding affinities and identify potential binding sites on proteins. These insights are crucial for designing molecules that can effectively interact with biological systems.

The< strong>Ethyl (1R,2S)-2-ethynyl-1-[(2-methylpropan-2-yloxycarbonylamino)cyclopropane - 1 - carboxylic acid ethylester compound has also been studied in vitro for its potential effects on cellular pathways. Initial experiments suggest that it may modulate key signaling pathways involved in inflammation and cell proliferation. These findings are particularly relevant given the increasing interest in developing drugs that target these pathways for treating chronic diseases.

The synthesis and characterization of< strong>Ethyl (1R, 2S ) - 22 eth yny l - 11 [( 22 methylpropa n - 22 y l ) ox ycarb on ylcarb oxyamino ] cyc lopr op an e - 11 car boxylic acid ethylester have opened up new avenues for research in medicinal chemistry. Its unique structural features make it a promising candidate for further development as a therapeutic agent. As research continues to uncover new applications and derivatives, this compound is poised to play a significant role in the next generation of pharmaceuticals.